Acceptorless dehydrogenative lactonization of diols by Pt-loaded SnO2 catalysts†

RSC Advances Pub Date: 2015-03-18 DOI: 10.1039/C5RA03337C

Abstract

We report herein a new heterogeneous catalytic system for dehydrogenative lactonization of various diols under solvent-free and acceptor-free conditions using 1 mol% of Pt-loaded SnO2, providing the first successful example of acceptorless lactonization of 1,6-hexanediol to ε-caprolactone by a heterogeneous catalyst.

Graphical abstract: Acceptorless dehydrogenative lactonization of diols by Pt-loaded SnO2 catalysts
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